Cas no 98021-58-0 (2-Methylbut-3-ynoic acid)

• Product Name: 2-Methylbut-3-ynoic acid
• CAS No: 98021-58-0
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 2168037
• Update Time: 2023-08-05

2-Methylbut-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylbut-3-ynoic acid

• Inchi： 1S/C5H6O2/c1-3-4(2)5(6)7/h1,4H,2H3,(H,6,7)
• InChI Key： XYSJPUFCXCNEJO-UHFFFAOYSA-N
• SMILES： OC(C(C#C)C)=O

Computed Properties

• Exact Mass: 98.037
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.091±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 187.1±23.0 ºC (760 Torr),
• Flash Point: 82.2±17.3 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),